![molecular formula C22H19Cl2NO4S2 B13374534 (2,4-Dichlorophenyl)[4-[4-(methylsulfonyl)phenyl]-5-(4-morpholinyl)-2-thienyl]methanone](/img/structure/B13374534.png)
(2,4-Dichlorophenyl)[4-[4-(methylsulfonyl)phenyl]-5-(4-morpholinyl)-2-thienyl]methanone
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Description
(2,4-Dichlorophenyl)[4-[4-(methylsulfonyl)phenyl]-5-(4-morpholinyl)-2-thienyl]methanone is a complex organic compound that features a combination of aromatic rings, a sulfonyl group, and a morpholine moiety
Properties
Molecular Formula |
C22H19Cl2NO4S2 |
|---|---|
Molecular Weight |
496.4 g/mol |
IUPAC Name |
(2,4-dichlorophenyl)-[4-(4-methylsulfonylphenyl)-5-morpholin-4-ylthiophen-2-yl]methanone |
InChI |
InChI=1S/C22H19Cl2NO4S2/c1-31(27,28)16-5-2-14(3-6-16)18-13-20(30-22(18)25-8-10-29-11-9-25)21(26)17-7-4-15(23)12-19(17)24/h2-7,12-13H,8-11H2,1H3 |
InChI Key |
CATLTNJDQFIMRM-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=C(SC(=C2)C(=O)C3=C(C=C(C=C3)Cl)Cl)N4CCOCC4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (2,4-Dichlorophenyl)[4-[4-(methylsulfonyl)phenyl]-5-(4-morpholinyl)-2-thienyl]methanone typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . This reaction is known for its mild conditions and high functional group tolerance.
Industrial Production Methods: Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing efficient catalysts and optimized reaction conditions to maximize yield and purity. The choice of solvents, temperature control, and purification techniques are crucial in scaling up the synthesis for industrial applications.
Chemical Reactions Analysis
Types of Reactions: (2,4-Dichlorophen
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